Cas no 2301067-58-1 (3-Chloro-5-vinylbenzoic acid tert-butyl ester)

• Product Name: 3-Chloro-5-vinylbenzoic acid tert-butyl ester
• CAS No: 2301067-58-1
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD31760029
• CID: 4780419
• Update Time: 2025-10-30

3-Chloro-5-vinylbenzoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-vinylbenzoic acid tert-butyl ester
• 3-Chloro-5-vinyl-benzoic acid tert-butyl ester

• MDL： MFCD31760029
• Inchi： 1S/C13H15ClO2/c1-5-9-6-10(8-11(14)7-9)12(15)16-13(2,3)4/h5-8H,1H2,2-4H3
• InChI Key： WFQHPWDSROURJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C)C=C(C=1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-5-vinylbenzoic acid tert-butyl ester

Introduction to 3-Chloro-5-vinylbenzoic acid tert-butyl ester (CAS No. 2301067-58-1)

3-Chloro-5-vinylbenzoic acid tert-butyl ester (CAS No. 2301067-58-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its chlorine and vinyl substituents on the benzene ring, along with a tert-butyl ester group, which collectively contribute to its reactivity and functional versatility.

The chemical structure of 3-Chloro-5-vinylbenzoic acid tert-butyl ester is represented by the formula C₁₂H₁₄ClO₂. The presence of the tert-butyl ester group makes it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The chlorine and vinyl functionalities provide additional sites for chemical modification, making this compound an attractive starting material for the development of novel compounds with diverse biological activities.

In the realm of pharmaceutical research, 3-Chloro-5-vinylbenzoic acid tert-butyl ester has shown promise as a precursor in the synthesis of drugs targeting specific diseases. Recent studies have explored its potential in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a novel class of anti-inflammatory agents that exhibit potent activity against inflammatory cytokines.

The vinyl group in 3-Chloro-5-vinylbenzoic acid tert-butyl ester can undergo various chemical transformations, such as polymerization reactions, which make it a valuable monomer for the synthesis of functional polymers. These polymers have found applications in areas such as drug delivery systems, where they can be designed to release therapeutic agents in a controlled manner. Additionally, the chlorine substituent can be used for further functionalization, allowing for the introduction of additional pharmacophores or functional groups that enhance the biological activity or solubility of the final product.

In materials science, 3-Chloro-5-vinylbenzoic acid tert-butyl ester has been investigated for its potential use in the development of advanced materials with unique properties. For example, researchers at the University of California have explored its use in the synthesis of conductive polymers for electronic applications. The combination of its vinyl and chlorine functionalities allows for precise control over the polymer's electronic properties, making it suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 3-Chloro-5-vinylbenzoic acid tert-butyl ester typically involves several steps, including the formation of the tert-butyl ester from 3-chloro-5-vinylbenzoic acid and subsequent purification processes. Various methods have been reported in the literature, each with its own advantages and limitations. A common approach involves using a coupling reaction between 3-chloro-5-vinylbenzoyl chloride and tert-butanol under controlled conditions to yield the desired product with high purity and yield.

The physical properties of 3-Chloro-5-vinylbenzoic acid tert-butyl ester, such as its melting point, boiling point, and solubility characteristics, are crucial for its handling and application. It is generally a solid at room temperature with a melting point ranging from 45°C to 50°C. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it easy to handle in laboratory settings and industrial processes.

Safety considerations are an important aspect when working with 3-Chloro-5-vinylbenzoic acid tert-butyl ester. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 3-Chloro-5-vinylbenzoic acid tert-butyl ester (CAS No. 2301067-58-1) is a multifunctional compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure provides a platform for developing novel drugs and advanced materials with tailored properties. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility in various scientific and industrial fields.